Cas no 1250607-61-4 (6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1250607-61-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5715252
• PubChem ID: 61307503
• Update Time: 2025-10-05

6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS010561315
• 6-Amino-3-(2-hydroxyethyl)benzo[d]oxazol-2(3h)-one
• 1250607-61-4
• CS-0349723
• EN300-804149
• 6-AMINO-3-(2-HYDROXYETHYL)-2,3-DIHYDRO-1,3-BENZOXAZOL-2-ONE
• 2(3H)-Benzoxazolone, 6-amino-3-(2-hydroxyethyl)-
• 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C9H10N2O3/c10-6-1-2-7-8(5-6)14-9(13)11(7)3-4-12/h1-2,5,12H,3-4,10H2
• InChI Key： CRZQOCGLVSYLDV-UHFFFAOYSA-N
• SMILES： O1C(N(CCO)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 424.9±55.0 °C(Predicted)
• pka: 14.57±0.10(Predicted)

Additional information on 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one

6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 1250607-61-4)

6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one, also known by its CAS registry number 1250607-61-4, is a unique organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound belongs to the class of benzoxazolone derivatives, which are known for their versatile chemical properties and potential applications in drug design and advanced materials.

The molecular structure of 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one is characterized by a benzene ring fused with a heterocyclic oxazole moiety. The presence of an amino group at position 6 and a hydroxyethyl substituent at position 3 introduces significant functional diversity to the molecule. These functional groups enable the compound to participate in various chemical reactions, including amino group-mediated conjugation, hydroxy group-based hydrogen bonding, and redox reactions. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties.

One of the most promising applications of CAS No. 1250607-61-4 lies in its role as an intermediate in the synthesis of antiviral agents and anticancer drugs. Researchers have demonstrated that derivatives of this compound can inhibit key viral enzymes and modulate cellular signaling pathways associated with cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* revealed that certain analogs of this compound exhibit potent antiviral activity against influenza A virus by targeting the viral neuraminidase enzyme.

In addition to its biomedical applications, 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one has shown potential in the development of advanced materials for optoelectronic devices. The compound's ability to form stable coordination complexes with transition metals makes it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and organic light-emitting diodes (OLEDs). Recent advancements in this area have been documented in *Chemistry of Materials*, where researchers reported the use of this compound as a building block for constructing highly efficient OLEDs with improved luminous efficiency.

The synthesis of CAS No. 1250607-61-4 involves a multi-step process that typically begins with the preparation of benzoxazole derivatives followed by selective functionalization at specific positions. Modern synthetic strategies often employ catalytic methods such as palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity. These methods not only enhance the scalability of the synthesis but also pave the way for further chemical modifications to tailor the properties of the compound for specific applications.

From an environmental perspective, researchers have explored the biodegradability and eco-friendly synthesis routes for 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazol-2-one. Studies published in *Green Chemistry* have demonstrated that certain green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, can significantly reduce the environmental footprint of this compound's production.

In conclusion, CAS No. 1250607-61-4, or 6-Amino-3-(2-hydroxyethyl)-2,3-dihydro-1,3-benzoxazolone, represents a versatile platform for exploring new frontiers in drug discovery and materials science. Its unique chemical structure and functional groups make it an invaluable tool for scientists aiming to develop innovative solutions across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic interventions and sustainable technologies.